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Compound of Interest

Compound Name:
1-(2-Chlorophenyl)-N-

methylethanamine

CAS No.: 51586-22-2

Cat. No.: B1591267 Get Quote

Executive Safety Summary
Immediate Action Required: Treat 1-(2-Chlorophenyl)-N-methylethanamine (2-CMA) as a

toxic, halogenated organic base. Improper disposal poses severe neurotoxic risks to personnel

and long-term aquatic toxicity hazards.

Primary Hazard: Neurotoxicity and severe eye/skin irritation (Corrosive/Irritant).

Critical Restriction:NEVER dispose of down the drain. This compound resists standard

biological degradation in water treatment plants.

Chemical Incompatibility: Violent reaction with strong oxidizers and acids.

Chemical Profile & Waste Classification
To ensure compliant disposal under RCRA (Resource Conservation and Recovery Act) and

local regulations, the compound must be correctly characterized.

Chemical Identity
Systematic Name: 1-(2-Chlorophenyl)-N-methylethanamine

Functional Group: Secondary Amine / Halogenated Aromatic
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Acidity/Basicity: Basic (pKa ~9.5–10.0 for the amine)

Physical State: Typically a liquid free base or a solid hydrochloride salt.

Waste Stream Designation
This compound must be classified as Halogenated Organic Waste.

Classification Criteria Status Operational Implication

Halogen Content Positive (Chlorine)

Must be incinerated at high

temperatures (>1100°C) with

acid gas scrubbing to prevent

HCl emission.

RCRA Status Characteristic (Toxic)

Likely D000 (Unlisted

Hazardous) or D003 (Reactive)

if mixed improperly.

Solubility Lipophilic (Base)

High bioaccumulation

potential; strictly prohibited

from sewer disposal.

Expert Insight: Waste vendors charge significantly more for halogenated waste because it

requires specialized scrubbers during incineration. Mixing this with non-halogenated solvents

(like Acetone or Ethanol) contaminates the cheaper stream, elevating the disposal cost of the

entire container. Always segregate.

Step-by-Step Disposal Protocol
This protocol is a self-validating system designed to prevent cross-contamination and

accidental exposure.
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Phase 1: Preparation & PPE
Objective: Establish a barrier between the operator and the neurotoxic agent.

Engineering Controls: All manipulations must occur inside a certified chemical fume hood.

PPE Requirements:

Hands: Double nitrile gloves (0.11 mm minimum thickness). Reasoning: Amines can

permeate thin latex rapidly.

Eyes: Chemical splash goggles (ANSI Z87.1).

Body: Lab coat + chemically resistant apron.

Phase 2: Solubilization & Packaging
Objective: Convert the substance into a stable, transportable form.

Scenario A: Solid Waste (Pure Salt/Powder)

Do not dissolve unnecessarily.[1][2][3] Solid waste is safer to transport.

Place the solid directly into a wide-mouth High-Density Polyethylene (HDPE) jar.

Validation Check: Ensure the lid has a chemically resistant liner (Teflon/PTFE).

Scenario B: Liquid Waste (Free Base or Solution)

Select a dedicated Halogenated Waste container (Glass or HDPE).

pH Check (Crucial): If the solution is highly basic (pH > 10), neutralize strictly with dilute

Acetic Acid to pH 7–9 before combining with other waste.

Why? Adding a strong base to a waste container that might contain acidic solvent residues

can cause an immediate exothermic eruption.

Pour slowly using a funnel to prevent splashing.
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Phase 3: Labeling & Storage
Tagging: Affix a hazardous waste tag immediately.[3]

Constituents: "1-(2-Chlorophenyl)-N-methylethanamine" (Do not use abbreviations like

"2-CMA").

Hazard Checkboxes: [x] Toxic, [x] Irritant, [x] Halogenated.

Secondary Containment: Place the waste bottle into a polyethylene tray to capture potential

leaks.

Chemical Compatibility Matrix
Failure to segregate is the leading cause of laboratory waste accidents. Use this matrix to

validate your storage plan.

Substance Class Compatibility Reaction / Risk

Water Compatible
Safe, but creates basic

solution.

Non-Halogenated Solvents Segregate
Cost inefficiency (contaminates

stream).[1][3]

Strong Acids (HCl, H₂SO₄) INCOMPATIBLE
Exothermic neutralization; heat

generation.

Oxidizers (Peroxides, Nitrates) DANGEROUS
Fire/Explosion Risk. Amines

are reducing agents.

Chlorinated Solvents (DCM) Compatible
Safe to mix in Halogenated

Waste stream.

Emergency Contingencies (Spill Response)
If a spill occurs outside the fume hood:

Evacuate: Clear the immediate area of personnel.
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Ventilate: Open windows if safe; ensure HVAC is running.

Absorb:

Use a Universal Sorbent (vermiculite or clay).

Do not use paper towels alone, as they increase the surface area for evaporation of toxic

vapors.

Decontaminate:

Wash the surface with a mild surfactant (soap/water).

Verification: Use pH paper on the wet surface. If pH > 8, continue cleaning until neutral.

Visual Workflow: Disposal Decision Tree
The following diagram illustrates the logical flow for disposing of 1-(2-Chlorophenyl)-N-
methylethanamine.
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Figure 1: Decision logic for the safe segregation and packaging of halogenated amine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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